4-Methyl-1-(prop-2-EN-1-YL)cyclohexan-1-OL

• IUPAC Name: 4-methyl-1-prop-2-enylcyclohexan-1-ol
• InChI: InChI=1S/C10H18O/c1-3-6-10(11)7-4-9(2)5-8-10/h3,9,11H,1,4-8H2,2H3
• InChI Key: GAZLBGCMWZBMAG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(CC=C)O
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol

Description

4-Methyl-1-(prop-2-en-1-yl)cyclohexan-1-OL is a monoterpene alcohol with a cyclohexanol backbone substituted by a methyl group at position 4 and an allyl (prop-2-en-1-yl) group at position 1. Its IUPAC name reflects the stereochemical arrangement of substituents on the cyclohexane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method for synthesizing 4-Methyl-1-(prop-2-EN-1-YL)cyclohexan-1-OL involves the reaction of cyclohexene with methanol in the presence of a catalyst. The reaction conditions, such as temperature and pressure, as well as the type of catalyst (acidic or basic), can significantly influence the yield and purity of the product .

Industrial Production Methods

Industrial production of this compound often involves the use of advanced catalytic processes to ensure high efficiency and yield. The specific details of these methods are proprietary to the manufacturing companies and are optimized for large-scale production.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-1-(prop-2-EN-1-YL)cyclohexan-1-OL undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form saturated alcohols.

Substitution: It can undergo substitution reactions where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Conditions for substitution reactions vary depending on the desired product, but often involve the use of strong acids or bases as catalysts.

Major Products

The major products formed from these reactions include various ketones, aldehydes, and substituted cyclohexanols, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Methyl-1-(prop-2-EN-1-YL)cyclohexan-1-OL has several applications in scientific research:

Chemistry: It is used as a reagent in the synthesis of desoxy cannabidiols and tetrahydrocannabinol (THC) related psychoactive compounds.

Biology: Its derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is found in natural products like caraway seed oil and gingergrass, and is used in the flavor and fragrance industry.

Mechanism of Action

The mechanism of action of 4-Methyl-1-(prop-2-EN-1-YL)cyclohexan-1-OL involves its interaction with various molecular targets and pathways. The specific pathways and targets depend on the context of its use, such as in biological systems or chemical reactions. Detailed studies are required to elucidate the exact mechanisms.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Menthol (5-Methyl-2-(propan-2-yl)cyclohexan-1-ol)

• Substituents : Methyl at C5, isopropyl at C2.
• Key Differences : Menthol’s isopropyl group at C2 introduces greater steric bulk compared to the allyl group in the target compound. This enhances menthol’s volatility and cooling sensation via TRPM8 receptor activation .
• Applications : Widely used in topical analgesics, decongestants, and food flavoring.

p-Menthan-4-ol (4-Methyl-1-(propan-2-yl)cyclohexan-1-ol)

• Substituents : Methyl at C4, isopropyl at C1.
• Key Differences : The absence of an allyl group reduces reactivity in cyclization or oxidation reactions. This compound exhibits lower antimicrobial activity compared to allyl-substituted analogs .

(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol

• Substituents : Methyl at C1, isopropenyl at C4; cyclohexene ring with a double bond at C2.
• Key Differences : The unsaturated ring increases rigidity, altering solubility and bioavailability. This compound is a precursor in synthetic terpene chemistry .

2-(4-Methylcyclohex-3-en-1-yl)propan-2-ol

• Substituents : Methyl at C4, hydroxyl-bearing tert-butyl group at C1.
• Key Differences : The tert-butyl group enhances steric hindrance, limiting enzyme interactions. Used as a fragrance intermediate .

Structural and Functional Comparison Table

Compound Name	Molecular Formula	Substituents (Position)	Key Properties/Applications	Reference
4-Methyl-1-(prop-2-en-1-yl)cyclohexan-1-OL	C₁₀H₁₈O	Methyl (C4), Allyl (C1)	Potential synthetic intermediate
Menthol	C₁₀H₂₀O	Methyl (C5), Isopropyl (C2)	TRPM8 agonist, flavoring agent
p-Menthan-4-ol	C₁₀H₂₀O	Methyl (C4), Isopropyl (C1)	Low bioactivity, industrial solvent
(1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol	C₁₀H₁₆O	Methyl (C1), Isopropenyl (C4)	Terpene synthesis precursor
2-(4-Methylcyclohex-3-en-1-yl)propan-2-ol	C₁₀H₁₈O	Methyl (C4), tert-Butanol (C1)	Fragrance additive

Biological Activity

4-Methyl-1-(prop-2-EN-1-YL)cyclohexan-1-OL, a compound belonging to the class of cyclohexanol derivatives, has garnered attention due to its potential biological activities. This article reviews the current understanding of its biological properties, focusing on antimicrobial, insecticidal, and other relevant activities.

Chemical Structure and Properties

The chemical structure of 4-Methyl-1-(prop-2-EN-1-YL)cyclohexan-1-OL can be represented as follows:

$$\text{C}_{10}\text{H}_{16}\text{O}$$

This compound features a cyclohexanol framework with a methyl and a prop-2-enyl side chain, contributing to its unique reactivity and biological properties.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 4-Methyl-1-(prop-2-EN-1-YL)cyclohexan-1-OL and its derivatives. Notably, derivatives synthesized from limonene have shown significant antibacterial activity against resistant strains of Staphylococcus aureus.

Table 1: Antimicrobial Activity of Limonene Derivatives

Compound Name	MIC (µg/mL)	Synergistic Effect with Ciprofloxacin
6a	32	Yes
6b	32	Yes
6c	>128	No

These compounds exhibited Minimum Inhibitory Concentration (MIC) values as low as 32 µg/mL, indicating strong antibacterial properties. The study demonstrated that certain derivatives could enhance the efficacy of existing antibiotics like ciprofloxacin through synergistic mechanisms .

Insecticidal Activity

The insecticidal properties of 4-Methyl-1-(prop-2-EN-1-YL)cyclohexan-1-OL have also been explored. Essential oils containing similar structures have shown larvicidal and adulticidal activities against Aedes aegypti.

Table 2: Insecticidal Activity of Essential Oils

Essential Oil Source	LC50 (µg/mL) at 24h	LC50 (µg/mL) at 48h
Bocageopsis multiflora	40.8	39.4
Comparison with synthetic insecticides	Higher binding affinity observed in silico studies

The essential oil from Bocageopsis multiflora demonstrated significant activity against mosquito larvae, suggesting that compounds with similar structures may serve as effective alternatives to synthetic insecticides .

Case Study: Antibacterial Efficacy

A study conducted by Ferrarini et al. synthesized several limonene β-amino alcohol derivatives, including those structurally similar to 4-Methyl-1-(prop-2-EN-1-YL)cyclohexan-1-OL. These compounds were evaluated for their efficacy against S. aureus strains resistant to conventional antibiotics. The results indicated that specific derivatives not only inhibited bacterial growth but also restored sensitivity to antibiotics through efflux pump inhibition mechanisms .

Case Study: Insecticide Development

In another study focusing on the larvicidal effects of essential oils, researchers found that compounds resembling the structure of 4-Methyl-1-(prop-2-EN-1-YL)cyclohexan-1-OL exhibited low toxicity and high efficacy against mosquito larvae. The findings suggested potential applications in developing natural insecticides that are less harmful to the environment compared to synthetic alternatives .